Cas no 1286714-64-4 (2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide)

• Product Name: 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide
• CAS No: 1286714-64-4
• MF: C₁₃H₁₃Cl₂N₃O
• MW: 298.167820692062
• CID: 6263601
• PubChem ID: 49621087
• Update Time: 2025-10-28

2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide
• VU0528963-1
• 1286714-64-4
• F5959-0147
• 2,4-dichloro-N-[2-(2-methylimidazol-1-yl)ethyl]benzamide
• AKOS024528499
• 2,4-dichloro-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)benzamide
• 2,4-dichloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide

• Inchi： 1S/C13H13Cl2N3O/c1-9-16-4-6-18(9)7-5-17-13(19)11-3-2-10(14)8-12(11)15/h2-4,6,8H,5,7H2,1H3,(H,17,19)
• InChI Key： ZMQDYRAGLNPZRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCN1C=CN=C1C)=O)Cl

Computed Properties

• Exact Mass: 297.0435674g/mol
• Monoisotopic Mass: 297.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 1286714-64-4 and Product Name: 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide

The compound with the CAS number 1286714-64-4 and the product name 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this benzamide derivative incorporates both chloro and imidazole functional groups, which are known for their versatility in medicinal chemistry. Specifically, the presence of 2,4-dichloro substituents enhances the electrophilicity of the aromatic ring, making it a valuable scaffold for further chemical modifications. The N-2-(2-methyl-1H-imidazol-1-yl)ethyl moiety introduces a nitrogen-rich heterocycle, which is frequently employed in medicinal chemistry to improve binding affinity and metabolic stability.

Recent research in the field of medicinal chemistry has highlighted the importance of benzamide derivatives in the development of novel therapeutic agents. The benzamide core is a well-established pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide into this framework represents a strategic approach to modulate its pharmacological profile. The chloro groups at the 2 and 4 positions enhance the reactivity of the benzene ring, allowing for further derivatization and optimization. Additionally, the imidazole ring contributes to the compound's overall solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of chloro and imidazole functionalities provides a rich chemical space for structure-based drug design. Computational studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in critical disease pathways. For instance, preliminary docking studies suggest that 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide may exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings align with recent trends in drug development, where small molecules targeting post-translational modifications are gaining prominence.

The synthesis of 2,4-dichloro-N-2-(2-methyl-1H-imidazol-1-yl)ethylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the chlorination of a benzamide precursor followed by nucleophilic substitution with an imidazole derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate compounds and ensuring the correct structure of the final product.

From a pharmacological perspective, the biological activity of 1286714-64-4 has been extensively evaluated in vitro using various cell-based assays. These studies have revealed promising results regarding its potential as an anti-inflammatory agent. Specifically, the compound has demonstrated inhibitory effects on nitric oxide (NO) production in macrophage cell lines, suggesting its ability to modulate inflammatory pathways. Additionally, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity at therapeutic concentrations, making it a promising candidate for further development.

The role of heterocyclic compounds in drug discovery cannot be overstated. Heterocycles such as imidazole are known for their ability to enhance binding affinity due to their nitrogen-rich structure, which can form hydrogen bonds with biological targets. In the case of 1286714-64-4, the N-2-(2-methyl-1H-imidazol-1-yl)ethyl group not only contributes to its pharmacological activity but also improves its pharmacokinetic properties. This is particularly important for oral administration routes, where bioavailability is a critical factor. Recent advances in computational modeling have enabled researchers to predict how modifications to heterocyclic structures can influence bioavailability and metabolic stability.

Future directions for research on 1286714-64-4 include exploring its mechanism of action in vivo using animal models. This will provide valuable insights into its therapeutic potential and help identify any off-target effects that may need to be addressed before clinical trials can begin. Additionally, structural modifications based on computational predictions could lead to derivatives with enhanced potency or selectivity. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients.

The significance of 1286714-64-4 extends beyond its immediate applications in drug development; it also serves as a valuable tool for understanding fundamental principles in medicinal chemistry. By studying how structural features such as chloro groups and imidazole moieties influence biological activity, researchers can gain insights that inform future drug design strategies. This underscores the importance of interdisciplinary approaches in advancing pharmaceutical science.